Cas no 2192745-49-4 (2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole)
2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
-
- (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)methanone
- [5-(4-fluorophenyl)-2-methylpyrazol-3-yl]-[3-(triazol-2-yl)azetidin-1-yl]methanone
- 2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole
-
- Inchi: 1S/C16H15FN6O/c1-21-15(8-14(20-21)11-2-4-12(17)5-3-11)16(24)22-9-13(10-22)23-18-6-7-19-23/h2-8,13H,9-10H2,1H3
- InChI Key: BRUIKWAZDFYGQK-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1C=C(C(N2CC(C2)N2N=CC=N2)=O)N(C)N=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 460
- XLogP3: 1.5
- Topological Polar Surface Area: 68.8
2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6482-3210-2μmol |
2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole |
2192745-49-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3210-5μmol |
2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole |
2192745-49-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3210-10μmol |
2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole |
2192745-49-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3210-20μmol |
2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole |
2192745-49-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3210-1mg |
2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole |
2192745-49-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3210-2mg |
2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole |
2192745-49-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3210-3mg |
2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole |
2192745-49-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3210-4mg |
2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole |
2192745-49-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3210-5mg |
2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole |
2192745-49-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3210-10mg |
2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole |
2192745-49-4 | 10mg |
$79.0 | 2023-09-08 |
2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole
Introduction to Compound with CAS No. 2192745-49-4 and Product Name: 2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole
The compound in question, identified by the CAS number 2192745-49-4, is a sophisticated organic molecule with a complex structural framework. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention in the field of pharmaceutical chemistry due to their potential biological activities. The molecular structure of this compound features a combination of pyrazole, azetidine, and triazole moieties, which are well-known for their role in drug design and development.
At the core of this compound's structure is the pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of a carbonyl group attached to the pyrazole ring enhances its reactivity, making it a versatile intermediate in synthetic chemistry. The azetidine moiety, another key component, introduces a six-membered saturated heterocycle with a single nitrogen atom. This structural feature contributes to the overall flexibility and conformational diversity of the molecule.
The triazole ring, which is part of the product name 2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole, further enriches the molecular architecture. Triazoles are known for their stability and biological significance, often serving as pharmacophores in medicinal chemistry. The specific arrangement of these heterocyclic rings imparts unique electronic and steric properties to the compound, which are critical for its interaction with biological targets.
The fluorine atom substituent at the 4-position of the phenyl ring is another notable feature of this compound. Fluorine atoms are frequently incorporated into drug molecules due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. In this context, the 4-fluorophenyl group enhances the compound's potential as a bioactive molecule by influencing its pharmacokinetic properties.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies suggest that the structural features of this molecule make it a promising candidate for inhibiting enzymes involved in inflammatory pathways. The combination of pyrazole, azetidine, and triazole moieties provides multiple interaction points with biological macromolecules, potentially leading to high specificity and efficacy.
Moreover, the presence of a methyl group on the pyrazole ring adds another layer of complexity to the compound's structure. Methyl groups are common in drug molecules and can influence both pharmacological activity and pharmacokinetic behavior. The specific positioning of this methyl group may contribute to optimal binding affinity and metabolic stability.
In vitro studies have begun to uncover the potential biological activities of this compound. Initial experiments indicate that it exhibits inhibitory effects on certain enzymes associated with inflammatory responses. These findings align with the growing interest in developing small-molecule inhibitors targeting inflammatory pathways as therapeutic agents for various chronic diseases.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include condensation reactions between pyrazole derivatives and azetidine precursors, followed by functional group transformations such as carbonylation and triazole formation. Advanced synthetic methodologies, including transition metal-catalyzed reactions, have been employed to enhance reaction efficiency and selectivity.
One of the challenges in working with such complex molecules is ensuring their stability under various conditions. The presence of multiple heterocyclic rings makes this compound sensitive to environmental factors such as temperature and pH. Therefore, careful storage conditions and controlled experimental protocols are essential to maintain its integrity throughout research and development processes.
As research in medicinal chemistry progresses, compounds like this one continue to provide valuable insights into drug design principles. The integration of structural diversity with functional groups allows for tailored modifications that can optimize pharmacological properties. Future studies may explore derivatization strategies to enhance potency, selectivity, and bioavailability.
The broader significance of this compound lies in its potential contribution to addressing unmet medical needs. By targeting key biological pathways involved in inflammation and other diseases, it represents a promising avenue for therapeutic intervention. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate these initial findings into viable clinical candidates.
In conclusion, the compound identified by CAS number 2192745-49-4 is a structurally intricate molecule with significant potential in pharmaceutical applications. Its unique combination of heterocyclic moieties—pyrazole, azetidine, and triazole—along with functional groups such as the carbonyl group and 4-fluorophenyl substituent—makes it an intriguing subject for further research. As our understanding of molecular interactions evolves, compounds like this continue to shape the landscape of drug discovery and development.
2192745-49-4 (2-{1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]azetidin-3-yl}-2H-1,2,3-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)